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Compound of Interest

Compound Name:
(2-Chloro-4-

methoxyphenyl)methanol

Cat. No.: B2989541 Get Quote

An In-depth Technical Guide to (2-Chloro-4-methoxyphenyl)methanol as a Chemical

Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Synthetic
Building Block
In the landscape of pharmaceutical and agrochemical synthesis, the strategic selection of

chemical intermediates is paramount to the successful construction of complex molecular

architectures. (2-Chloro-4-methoxyphenyl)methanol, a substituted benzyl alcohol, emerges

as a highly valuable and versatile building block. Its structure, featuring a reactive hydroxyl

group and an electronically distinct aromatic ring, offers a unique handle for medicinal chemists

and process developers to introduce the 2-chloro-4-methoxyphenyl moiety into target

molecules. This guide provides a comprehensive overview of its synthesis, key reactions, and

practical applications, grounded in established chemical principles and safety protocols.

Table 1: Physicochemical Properties of (2-Chloro-4-methoxyphenyl)methanol
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Property Value

Molecular Formula C₈H₉ClO₂

Molecular Weight 172.61 g/mol [1]

IUPAC Name (2-Chloro-4-methoxyphenyl)methanol

CAS Number 55685-75-1[1]

Appearance Typically a solid or oil (Varies by purity)

Core Synthesis: From Aldehyde to Alcohol
The most direct and common route to (2-Chloro-4-methoxyphenyl)methanol is through the

selective reduction of its corresponding aldehyde, 2-chloro-4-methoxybenzaldehyde. This

transformation is a cornerstone of organic synthesis, valued for its high efficiency and

operational simplicity.

The choice of reducing agent is critical and dictated by the desired balance of reactivity,

selectivity, and cost. Sodium borohydride (NaBH₄) is often the reagent of choice in a laboratory

setting due to its excellent functional group tolerance (it will not reduce esters or carboxylic

acids), mild reaction conditions, and ease of handling compared to more potent hydrides like

lithium aluminum hydride (LAH).
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Synthesis Workflow
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Caption: General workflow for the reduction of a benzaldehyde to a benzyl alcohol.
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Experimental Protocol: Reduction of 2-chloro-4-
methoxybenzaldehyde

Setup: Equip a round-bottom flask with a magnetic stir bar and place it in an ice-water bath.

Dissolution: To the flask, add 2-chloro-4-methoxybenzaldehyde (1.0 eq) and a suitable

solvent such as methanol or ethanol (approx. 0.2 M concentration). Stir until the aldehyde is

fully dissolved.

Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.1-1.5 eq) in small portions over

15-20 minutes, ensuring the internal temperature remains below 10 °C. The addition is

exothermic and may cause bubbling.

Reaction: Once the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC)

until the starting aldehyde is consumed (typically 1-2 hours).

Workup (Quenching): Carefully cool the flask again in an ice bath. Slowly add dilute

hydrochloric acid (e.g., 1 M HCl) dropwise to quench the excess NaBH₄ and neutralize the

sodium methoxide byproduct. Be cautious, as hydrogen gas evolution will occur.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an

organic solvent like ethyl acetate (3x volumes).

Washing & Drying: Combine the organic extracts and wash sequentially with water and

brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

the solvent using a rotary evaporator.

Purification: The resulting crude product can be purified by flash column chromatography on

silica gel or by recrystallization to yield pure (2-Chloro-4-methoxyphenyl)methanol.

The Intermediate in Action: A Gateway to Molecular
Complexity
(2-Chloro-4-methoxyphenyl)methanol is not an end-product but a versatile intermediate. Its

utility stems from the reactivity of the benzylic alcohol, which can be readily converted into
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other functional groups, serving as a linchpin in multi-step synthetic sequences. It is primarily

used as a building block in the synthesis of pharmaceuticals and agrochemicals.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.myskinrecipes.com/shop/en/aromatic-alcohols/81987--2-chloro-4-methoxyphenylmethanol.html
https://www.benchchem.com/product/b2989541?utm_src=pdf-body-img
https://www.benchchem.com/product/b2989541?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2989541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4 Chloro-2-methoxybenzyl alcohol | C8H9ClO2 | CID 3549393 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (2-Chloro-4-methoxyphenyl)methanol [myskinrecipes.com]

To cite this document: BenchChem. [(2-Chloro-4-methoxyphenyl)methanol as a chemical
intermediate in synthesis.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2989541#2-chloro-4-methoxyphenyl-methanol-as-a-
chemical-intermediate-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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